N'-(4-fluorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide

• IUPAC Name: N-[(Z)-(4-fluorophenyl)methylideneamino]-2-(2-methylanilino)acetamide
• InChI: InChI=1S/C16H16FN3O/c1-12-4-2-3-5-15(12)18-11-16(21)20-19-10-13-6-8-14(17)9-7-13/h2-10,18H,11H2,1H3,(H,20,21)/b19-10-
• InChI Key: VJIPCLAUDCFJSP-GRSHGNNSSA-N
• Canonical SMILES: CC1=CC=CC=C1NCC(=O)NN=CC2=CC=C(C=C2)F
• Isomeric SMILES: CC1=CC=CC=C1NCC(=O)N/N=C\C2=CC=C(C=C2)F
• Molecular Formula: C16H16FN3O
• Molecular Weight: 285.32 g/mol

Description

N-(4-fluorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide, also known as FMHM, is a novel compound that has gained significant attention in the field of medicinal chemistry. This compound has been reported to exhibit various pharmacological activities, including anti-inflammatory, anti-cancer, and anti-diabetic effects.

Mechanism of Action

The exact mechanism of action of N'-(4-fluorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide is not fully understood. However, it has been suggested that N'-(4-fluorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide exerts its pharmacological effects by modulating various signaling pathways, including the NF-κB and MAPK pathways. N'-(4-fluorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide has also been reported to interact with various cellular targets, including enzymes and receptors, which may contribute to its diverse pharmacological activities.
Biochemical and Physiological Effects:
N'-(4-fluorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide has been shown to exhibit various biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines, including interleukin-1β and tumor necrosis factor-α, in vitro and in vivo. N'-(4-fluorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide has also been shown to induce apoptosis and inhibit cell proliferation in cancer cell lines by modulating various signaling pathways. Additionally, N'-(4-fluorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide has been reported to improve insulin sensitivity and reduce blood glucose levels in diabetic animal models.

Advantages and Limitations for Lab Experiments

N'-(4-fluorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide has several advantages for lab experiments. It is a stable and easily synthesizable compound that can be obtained in high yield and purity. N'-(4-fluorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide has also been reported to exhibit low toxicity in vitro and in vivo. However, there are some limitations to using N'-(4-fluorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide in lab experiments. It has a low solubility in water, which may limit its use in some assays. Additionally, the exact mechanism of action of N'-(4-fluorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide is not fully understood, which may make it challenging to interpret some experimental results.

Future Directions

There are several future directions for the study of N'-(4-fluorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide. Further research is needed to elucidate the exact mechanism of action of N'-(4-fluorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide and to identify its cellular targets. Additionally, the potential therapeutic applications of N'-(4-fluorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide in various diseases, including cancer and diabetes, should be further explored. The development of N'-(4-fluorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide derivatives with improved pharmacological properties, including solubility and bioavailability, may also be of interest. Finally, the potential use of N'-(4-fluorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide as a molecular probe for studying various cellular processes should be investigated.

Synthesis Methods

The synthesis of N'-(4-fluorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide involves the condensation reaction between 4-fluorobenzaldehyde and 2-(2-methylphenylamino)acetohydrazide in the presence of glacial acetic acid. The reaction mixture is refluxed for several hours, and the product is obtained as a yellow crystalline solid. The purity of the compound is confirmed by melting point determination and spectral analysis, including IR, NMR, and mass spectroscopy.

Scientific Research Applications

N'-(4-fluorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide has been extensively studied for its potential therapeutic applications. It has been reported to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines, including interleukin-1β and tumor necrosis factor-α. N'-(4-fluorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide has also been shown to possess anti-cancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines, including breast, lung, and colon cancer. Additionally, N'-(4-fluorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide has been reported to exhibit anti-diabetic effects by improving insulin sensitivity and reducing blood glucose levels in diabetic animal models.